4-Hydroxy-3-(methylamino)benzoic acid
Overview
Description
4-Hydroxy-3-(methylamino)benzoic acid is a chemical compound with the molecular formula C8H9NO3 and a molecular weight of 167.16 . It is also known by its IUPAC name, 4-hydroxy-3-(methylamino)benzoic acid .
Molecular Structure Analysis
The InChI code for 4-Hydroxy-3-(methylamino)benzoic acid is 1S/C8H9NO3/c1-9-6-4-5(8(11)12)2-3-7(6)10/h2-4,9-10H,1H3,(H,11,12) . This indicates the molecular structure of the compound.Scientific Research Applications
Host Plant Defense
4-Hydroxy-3-(methylamino)benzoic acid, as part of hydroxamic acids (4-hydroxy-1,4-benzoxazin-3-ones), is extensively studied in plant defense. These compounds are crucial in defending cereal crops against insects, fungi, bacteria, and in the detoxification of herbicides. They also contribute to allelopathic effects in crops, suggesting their potential for further exploitation in agricultural practices (Niemeyer, 1988).
Fungal Metabolism
In studies on the fungus Curvularia fallax, derivatives of 4-hydroxy-3-(methylamino)benzoic acid were identified. These compounds have implications in the biosynthesis and metabolism of fungal species, offering insights into fungal biochemistry and potential applications in biotechnology (Abraham & Arfmann, 1990).
Material Science Applications
The vapor pressures and sublimation properties of various para-substituted benzoic acids, including 4-(methylamino)benzoic acid, have been studied. Understanding these physical properties is crucial in material science for designing and synthesizing new materials with specific thermal and vapor characteristics (Monte et al., 2010).
Chemical Synthesis and Molecular Structure
The molecular structure of a cyclic hexamer of 4-(methylamino)benzoic acid was determined, highlighting its folded conformation. This research contributes to the field of organic chemistry, particularly in the understanding of molecular conformations and crystallography (Azumaya et al., 2003).
Coordination Polymers and Sensing Applications
(E)-4-hydroxy-3-((quinolin-8-ylimino)methyl)benzoic acid, a derivative of 4-hydroxy-3-(methylamino)benzoic acid, has been used in synthesizing coordination polymers with metals like cobalt, copper, and zinc. These polymers have potential applications in fluorescence emission and gas sensing, demonstrating the role of such compounds in developing advanced materials (Rad et al., 2016).
Safety and Hazards
Future Directions
4-Hydroxybenzoic acid, a compound similar to 4-Hydroxy-3-(methylamino)benzoic acid, has emerged as a promising intermediate for several value-added bioproducts with potential biotechnological applications in food, cosmetics, pharmacy, fungicides, etc . This suggests potential future directions for the use and study of 4-Hydroxy-3-(methylamino)benzoic acid.
properties
IUPAC Name |
4-hydroxy-3-(methylamino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-9-6-4-5(8(11)12)2-3-7(6)10/h2-4,9-10H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVOIUNJFGINUSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-(methylamino)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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